![molecular formula C23H21N3O3S2 B2488166 4-(N,N-diallylsulfamoyl)-N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide CAS No. 941913-34-4](/img/structure/B2488166.png)
4-(N,N-diallylsulfamoyl)-N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(N,N-diallylsulfamoyl)-N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as DASB and is a sulfonamide derivative that has been synthesized for its potential use in drug development.
Scientific Research Applications
Synthesis and Antimicrobial Applications
- Antifungal Agents : Compounds similar to 4-(N,N-diallylsulfamoyl)-N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide have been synthesized and evaluated for their antifungal properties. For instance, compounds synthesized from 5-(bromoacetyl) salicylamide and thioamides showed notable antifungal activity (Narayana et al., 2004).
- Antimicrobial Agents : Various N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives were synthesized and demonstrated significant antimicrobial properties, outperforming reference drugs in some cases (Bikobo et al., 2017).
Anticancer Evaluation
- Anticancer Activity : Derivatives of thiazol-2-yl benzamides, structurally related to the compound of interest, have been synthesized and tested against various cancer cell lines, exhibiting moderate to excellent anticancer activities (Ravinaik et al., 2021).
Synthesis Techniques
- Microwave Promoted Synthesis : Microwave irradiation has been used as a more efficient and cleaner method for synthesizing N-(4-Methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, which are related to the compound (Saeed, 2009).
Supramolecular Applications
- Supramolecular Gelators : N-(thiazol-2-yl)benzamide derivatives have been investigated for their gelation behavior, emphasizing the role of methyl functionality and S⋯O interaction in gelation/non-gelation behavior (Yadav & Ballabh, 2020).
Green Chemistry Applications
- Green Synthesis : The reaction of carboxylic acid hydrazides with 2,2′-(carbonothioyldisulfanediyl)diacetic acid in water for synthesizing N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides aligns with green chemistry principles (Horishny & Matiychuk, 2020).
Fluorescent Agents
- Blue Emitting Fluorophores : N-2-Aryl-1,2,3-Triazoles have been synthesized, exhibiting fluorescence in blue and green regions, and could be structurally related to this compound (Padalkar et al., 2015).
Anticonvulsant Agents
- Anticonvulsant Activity : Some heterocyclic compounds with a sulfonamide thiazole moiety, similar to the compound , demonstrated significant anticonvulsant effects (Farag et al., 2012).
properties
IUPAC Name |
4-[bis(prop-2-enyl)sulfamoyl]-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3S2/c1-3-13-26(14-4-2)31(28,29)18-11-9-16(10-12-18)22(27)25-23-24-21-19-8-6-5-7-17(19)15-20(21)30-23/h3-12H,1-2,13-15H2,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWPFGUWKKWLICU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(CC=C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.